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Compound of Interest

Compound Name: NNC-0640

Cat. No.: B1679352

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential logistical and safety information for the proper
disposal of NNC-0640, a negative allosteric modulator of the glucagon receptor. In the absence
of specific disposal protocols from the manufacturer, this document outlines a comprehensive
procedure based on standard laboratory safety practices and hazardous waste management

principles.

NNC-0640 is intended for laboratory research use only and is not for human or veterinary

use[1]. As with any chemical, it is crucial to handle NNC-0640 in accordance with safety data
sheets (SDS) and institutional safety guidelines. While a specific SDS for NNC-0640 was not
found, the following information has been compiled from various sources to guide its handling

and disposal.

Chemical and Physical Properties of NNC-0640

A summary of the key quantitative data for NNC-0640 is presented below to inform safe

handling and disposal decisions.
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Property Value Source

4-[[(4-Cyclohexylpheny)[[[3-

methylsulfonyl)phenyllamino]c
Chemical Name ( Y ) yhphenyl ] [1]

arbonyllJamino]methyl]-N-2H-

tetrazol-5-ylbenzamide

CAS Number 307986-98-7 [1][21[3]
Molecular Formula C29H31N704S

Molecular Weight 573.67 g/mol

Purity >98%

Appearance White to off-white solid

Soluble in DMSO (=10 mg/mL

Solubility 0 100 mM)
0 m

Storage Store at -20°C or -80°C

Experimental Protocols: General Guidelines for
Chemical Waste Disposal

The following protocols are derived from general laboratory waste management guidelines and
should be adapted to comply with local, state, and federal regulations, as well as specific
institutional policies.

Principle of Prudent Practice: All chemical waste should be managed and disposed of as
chemical waste unless explicitly approved for other disposal methods. Evaporation is not an
acceptable method of disposal for hazardous chemicals.

Personal Protective Equipment (PPE): Before handling NNC-0640 or its waste, always wear
appropriate PPE, including a lab coat, nitrile gloves, and protective eyewear.

Step-by-Step Disposal Procedures for NNC-0640

1. Unused or Expired NNC-0640 (Solid Form):
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Do not dispose of solid NNC-0640 in the regular trash or down the drain.

Collect the solid waste in a clearly labeled, sturdy, and leak-proof container.

The container label should include the chemical name ("NNC-0640"), the words "Hazardous
Waste," and any other information required by your institution's environmental health and
safety (EHS) office.

Store the waste container in a designated, secure area, segregated from incompatible
materials, until it is collected by the institutional EHS or a licensed hazardous waste disposal
contractor.

. NNC-0640 Solutions (e.g., in DMSO):

Do not dispose of NNC-0640 solutions down the drain. The NIH Drain Discharge Guide
specifies that only pre-approved chemicals may be drain disposed.

Collect all solutions containing NNC-0640 in a designated, leak-proof, and sealable waste
container.

The waste container must be compatible with the solvent used (e.g., a chemically resistant
plastic or glass bottle for DMSO solutions).

Label the container clearly with "Hazardous Waste," the full chemical name ("NNC-0640"),
the solvent ("DMSQ"), and an approximate concentration.

Keep the waste container closed with a tight-fitting cap when not in use.

Store the container in a well-ventilated area, such as a chemical fume hood, and within
secondary containment to prevent spills.

. Contaminated Labware and Materials:

Solid Waste: Items such as gloves, absorbent pads, and plastic labware contaminated with
NNC-0640 should be collected as chemically contaminated solid waste.

o Place these materials in a designated, lined container, such as a five-gallon pail with a
clear plastic bag.
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o The bag should be sealed when three-quarters full and labeled as "Hazardous Waste" with
the name of the contaminating chemical (NNC-0640).

o Sharps: Needles, syringes, or other sharps contaminated with NNC-0640 should be
disposed of in a designated sharps container that is also labeled for chemical waste.

o Glassware:

o For glassware to be reused, decontaminate it by rinsing with a suitable solvent. The
rinsate must be collected as hazardous waste.

o For disposable glassware, triple rinse the container with a suitable solvent, collecting all
rinsate as hazardous chemical waste.

o After thorough rinsing and drying, and with labels defaced, the glassware may be
disposed of in a designated glass disposal container.

Logical Workflow for NNC-0640 Disposal

The following diagram illustrates the decision-making process for the proper disposal of NNC-
0640 and associated materials.
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Caption: Decision workflow for the safe disposal of NNC-0640 waste streams.
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By adhering to these general guidelines, laboratory personnel can manage and dispose of
NNC-0640 waste in a manner that prioritizes safety and regulatory compliance, thereby
building a culture of trust and responsibility in the handling of research chemicals. Always
consult your institution's specific waste disposal procedures and contact your Environmental
Health and Safety department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of NNC-0640: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1679352#nnc-0640-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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